Cas no 676167-18-3 (1,3-Propanediamine,2-(2,4-dichlorophenoxy)-)

1,3-Propanediamine,2-(2,4-dichlorophenoxy)- structure
676167-18-3 structure
Product Name:1,3-Propanediamine,2-(2,4-dichlorophenoxy)-
CAS No:676167-18-3
MF:C9H12Cl2N2O
MW:235.110380172729
CID:499732
PubChem ID:53442130
Update Time:2025-04-19

1,3-Propanediamine,2-(2,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,2-(2,4-dichlorophenoxy)-
    • 2-(2,4-dichlorophenoxy)propane-1,3-diamine
    • 2-(2,4-dichlorophenoxy)-1,3-propanediamine
    • LogP
    • 676167-18-3
    • DTXSID50703014
    • Inchi: 1S/C9H12Cl2N2O/c10-6-1-2-9(8(11)3-6)14-7(4-12)5-13/h1-3,7H,4-5,12-13H2
    • InChI Key: LACCDOLGCZEDOU-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC(CN)CN)Cl

Computed Properties

  • Exact Mass: 234.03286
  • Monoisotopic Mass: 234.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.3A^2

Experimental Properties

  • Density: 1.32
  • Boiling Point: 377.5°C at 760 mmHg
  • Flash Point: 182.1°C
  • Refractive Index: 1.577
  • PSA: 61.27
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